2,6-Dichloro-4-(2-phenylpiperidine-1-carbonyl)pyridine

• IUPAC Name: (2,6-dichloropyridin-4-yl)-(2-phenylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H16Cl2N2O/c18-15-10-13(11-16(19)20-15)17(22)21-9-5-4-8-14(21)12-6-2-1-3-7-12/h1-3,6-7,10-11,14H,4-5,8-9H2
• InChI Key: NNDXBTKREJXTPI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CC=CC=C2)C(=O)C3=CC(=NC(=C3)Cl)Cl
• Molecular Formula: C17H16Cl2N2O
• Molecular Weight: 335.2 g/mol
• CAS No.: 1808854-78-5

Description

2,6-Dichloropyridine is an aryl chloride and a chloropyridine with the formula C5H3Cl2N. It’s a white solid and serves as a precursor to the antibiotic enoxacin. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

2,6-Dichloropyridine is produced by the direct reaction of pyridine with chlorine. The synthesis of piperidine derivatives has been a subject of interest in recent years. The combination of a quinoline organocatalyst and trifluoroacetic acid as a cocatalyst has been used to afford a series of enantiomerically enriched substituted piperidines.

Molecular Structure Analysis

The molecular structure of 2,6-Dichloropyridine is based on a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The 2,6-Dichloropyridine has two chlorine atoms attached to the carbon atoms at the 2nd and 6th positions of the pyridine ring.

Chemical Reactions Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. The reactions leading to the formation of various piperidine derivatives include hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical and Chemical Properties Analysis

2,6-Dichloropyridine has a molecular weight of 147.99 g/mol. It is a solid with a melting point of 83-86 °C.

Safety and Hazards

2,6-Dichloropyridine is classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2. The hazard statements include H301 - H315 - H319. Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended.